Cas no 2090722-60-2 (4,5-dibromo-2-methoxybenzaldehyde)

• Product Name: 4,5-dibromo-2-methoxybenzaldehyde
• CAS No: 2090722-60-2
• MF: C₈H₆Br₂O₂
• MW: 293.940041065216
• CID: 6781022
• Update Time: 2026-03-12

4,5-dibromo-2-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4,5-dibromo-2-methoxybenzaldehyde

• Inchi： 1S/C8H6Br2O2/c1-12-8-3-7(10)6(9)2-5(8)4-11/h2-4H,1H3
• InChI Key： NLPKJHCTAXZPMV-UHFFFAOYSA-N
• SMILES： C(C1C=C(Br)C(Br)=CC=1OC)=O

Additional information on 4,5-dibromo-2-methoxybenzaldehyde

4,5-Dibromo-2-Methoxybenzaldehyde: A Comprehensive Overview

4,5-Dibromo-2-Methoxybenzaldehyde, also known by its CAS number 2090722-60-2, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a benzaldehyde moiety substituted with bromine atoms at the 4 and 5 positions and a methoxy group at the 2 position. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of 4,5-dibromo-2-methoxybenzaldehyde typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to construct the dibromo-substituted benzaldehyde framework. These methods not only enhance yield but also improve the purity of the final product, which is critical for downstream applications.

In terms of physical properties, 4,5-dibromo-2-methoxybenzaldehyde exhibits a melting point of approximately 115°C and a boiling point around 310°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethanol has been well-documented, making it suitable for various laboratory-scale reactions. The compound's UV-Vis spectrum reveals strong absorption bands in the ultraviolet region, which is attributed to the conjugation between the benzene ring and the aldehyde group.

The chemical reactivity of 4,5-dibromo-2-methoxybenzaldehyde is influenced by its substituents. The bromine atoms at positions 4 and 5 introduce electron-withdrawing effects, which enhance the electrophilicity of the aldehyde group. This makes the compound highly reactive towards nucleophilic addition reactions. Recent studies have demonstrated its utility in forming imine bonds with amines under mild conditions, opening new avenues for its application in drug delivery systems.

In pharmacology, 4,5-dibromo-2-methoxybenzaldehyde has shown potential as a lead compound for anti-cancer drug development. Preclinical studies indicate that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast and colon cancer cells. The methoxy group at position 2 plays a crucial role in modulating the compound's bioavailability and pharmacokinetics. Researchers are currently investigating its mechanism of action, particularly its ability to induce apoptosis in cancer cells through mitochondrial pathways.

Beyond pharmacology, 4,5-dibromo-2-methoxybenzaldehyde has found applications in materials science. Its ability to form stable coordination complexes with transition metals has been leveraged in the development of novel catalysts for organic transformations. For example, recent reports highlight its use as a ligand in palladium-catalyzed cross-coupling reactions, where it enhances catalytic activity and selectivity.

The environmental impact of 4,5-dibromo-2-methoxybenzaldehyde has also been a topic of recent research. Studies on its biodegradation pathways reveal that it undergoes rapid hydrolysis under alkaline conditions, leading to the formation of less toxic byproducts. This suggests that proper waste management practices can mitigate potential environmental risks associated with this compound.

In conclusion, 4,5-dibromo-2-methoxybenzaldehyde, with its unique chemical structure and versatile reactivity, continues to be a focal point in diverse scientific disciplines. Ongoing research is expected to uncover new applications and deepen our understanding of its properties. As advancements in synthetic methods and analytical techniques continue to evolve, this compound will undoubtedly play an increasingly important role in both academic and industrial settings.